Cas no 2228826-34-2 (2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
• CAS No: 2228826-34-2
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 6420097
• PubChem ID: 165627671
• Update Time: 2025-06-12

2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
• EN300-1788757
• 2228826-34-2

• Inchi： 1S/C11H12FNO/c1-13-5-4-8-6-9(11(14)7-12)2-3-10(8)13/h2-6,11,14H,7H2,1H3
• InChI Key： YZQVPNSNNXGBQC-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC2=C(C=CN2C)C=1)O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2228826-34-2 and Product Name: 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol

The compound with the CAS number 2228826-34-2 and the product name 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a fluorine substituent and a methylated indole moiety, which are key features that contribute to its pharmacological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of fluorinated heterocycles in the development of novel therapeutic agents. The presence of a fluorine atom at the 2-position of the indole ring in 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol enhances its metabolic stability and binding affinity to biological targets. This modification is particularly crucial in drug design, as it can improve the compound's pharmacokinetic profile, including its bioavailability and half-life.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes. The methylated indole ring in 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol contributes to its interaction with specific enzymes and receptors, making it a promising candidate for further investigation. Studies have shown that indole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The introduction of a fluorine atom further modulates these properties, potentially leading to more potent and selective therapeutic agents.

In the context of drug discovery, the synthesis and characterization of 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol have been influenced by cutting-edge synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this compound efficiently. These methods not only improve yield but also allow for greater control over regioselectivity, which is essential for achieving the desired pharmacological properties.

Current research endeavors are focused on exploring the pharmacological potential of 2-fluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol through both preclinical and clinical studies. Preliminary findings suggest that this compound may exhibit significant activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for investigating potential therapeutic effects in neurological disorders.

The role of computational chemistry in understanding the behavior of 2-fluoro-1-(1-methyl-1H-indol-5-ylolethanenew molecular entities like 2-fluorooneologenew molecular entities like 2-fluorooneologenew molecular entities like 2-fluorooneologenew molecular entities like 2-fluorooneologenew molecular entities like 2-fluorooneologenew molecular entities like 2-fluorooneologenew molecular entities like 2-fluorooneologenew molecular entities like 2-fluorooneologenew molecular entities like